Cas no 2171928-06-4 (6-(3-bromo-1H-pyrazol-1-yl)pyridine-3-carbaldehyde)

• Product Name: 6-(3-bromo-1H-pyrazol-1-yl)pyridine-3-carbaldehyde
• CAS No: 2171928-06-4
• MF: C₉H₆BrN₃O
• MW: 252.067440509796
• CID: 5949364
• PubChem ID: 165905425
• Update Time: 2025-06-12

6-(3-bromo-1H-pyrazol-1-yl)pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-(3-bromo-1H-pyrazol-1-yl)pyridine-3-carbaldehyde
• 2171928-06-4
• EN300-1615718

• Inchi： 1S/C9H6BrN3O/c10-8-3-4-13(12-8)9-2-1-7(6-14)5-11-9/h1-6H
• InChI Key： TZAVWNVSGMGXFU-UHFFFAOYSA-N
• SMILES： BrC1C=CN(C2C=CC(C=O)=CN=2)N=1

Computed Properties

• Exact Mass: 250.96942g/mol
• Monoisotopic Mass: 250.96942g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 47.8Ų

Additional information on 6-(3-bromo-1H-pyrazol-1-yl)pyridine-3-carbaldehyde

Research Briefing on 6-(3-bromo-1H-pyrazol-1-yl)pyridine-3-carbaldehyde (CAS: 2171928-06-4) in Chemical Biology and Pharmaceutical Applications

The compound 6-(3-bromo-1H-pyrazol-1-yl)pyridine-3-carbaldehyde (CAS: 2171928-06-4) has recently emerged as a promising scaffold in medicinal chemistry and chemical biology research. This heterocyclic aldehyde, featuring both pyrazole and pyridine moieties, demonstrates significant potential as a versatile building block for drug discovery and biological probe development. Recent studies highlight its utility in targeted covalent inhibitor design, owing to the electrophilic aldehyde group and the bromine atom's capacity for further functionalization through cross-coupling reactions.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers employed 6-(3-bromo-1H-pyrazol-1-yl)pyridine-3-carbaldehyde as a key intermediate in developing selective kinase inhibitors. The compound's aldehyde group enabled efficient conjugation with cysteine residues in the ATP-binding pocket of target kinases, while the bromopyrazole moiety allowed for subsequent structure-activity relationship optimization through Suzuki-Miyaura couplings. This approach yielded several potent inhibitors with nanomolar affinities for clinically relevant kinase targets.

Structural biology investigations utilizing X-ray crystallography have revealed that derivatives of 2171928-06-4 can induce unique protein conformational changes upon binding. A recent Nature Communications publication (2024) demonstrated that aldehyde-containing analogs form reversible covalent bonds with catalytic lysine residues in certain metabolic enzymes, opening new avenues for modulating protein function without permanent inhibition. This mechanism shows particular promise for targeting previously "undruggable" proteins in oncology and inflammatory diseases.

From a synthetic chemistry perspective, the compound's reactivity has been extensively characterized in recent works. The 2024 edition of Advanced Synthesis & Catalysis reported an improved synthetic route to 6-(3-bromo-1H-pyrazol-1-yl)pyridine-3-carbaldehyde with 78% overall yield, addressing previous challenges in regioselective bromination and aldehyde protection. This advancement has facilitated broader adoption of the scaffold in parallel synthesis campaigns for fragment-based drug discovery.

Emerging applications in chemical biology include the development of activity-based protein profiling (ABPP) probes derived from 2171928-06-4. Researchers have successfully conjugated the aldehyde functionality to reporter tags, creating selective probes for monitoring enzyme activities in complex biological systems. A recent ACS Chemical Biology study (2023) demonstrated the utility of such probes in identifying off-target effects of clinical kinase inhibitors, highlighting their value in drug safety assessment.

Ongoing preclinical studies suggest that optimized derivatives of 6-(3-bromo-1H-pyrazol-1-yl)pyridine-3-carbaldehyde may overcome limitations of current covalent drugs, particularly regarding selectivity and reversible binding kinetics. The compound's unique physicochemical properties, including favorable logP values (predicted 2.1-2.8) and moderate solubility, contribute to its growing popularity in lead optimization programs across multiple therapeutic areas.

Future research directions for this scaffold include exploration of its potential in PROTAC (proteolysis targeting chimera) design and as a warhead for targeted protein degradation. Preliminary results presented at the 2024 American Chemical Society national meeting indicate that 2171928-06-4 derivatives can effectively bridge E3 ligase binders to target proteins, with several candidates showing promising degradation profiles in cellular models of proteinopathies.